Cas no 2228421-02-9 (methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-yl})amine)

• Product Name: methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-yl})amine
• CAS No: 2228421-02-9
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 6170315
• PubChem ID: 165862988
• Update Time: 2025-10-30

methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-yl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-yl})amine
• methyl({2-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-yl})amine
• EN300-1729022
• 2228421-02-9

• Inchi： 1S/C13H23N3O/c1-13(2,14-3)11-9-16(4)15-12(11)10-5-7-17-8-6-10/h9-10,14H,5-8H2,1-4H3
• InChI Key： FZEPCRXMIQLPEX-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1C(=CN(C)N=1)C(C)(C)NC

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 39.1Ų

Additional information on methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-yl})amine

Methyl({2-1-Methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-yl})amine: A Comprehensive Overview

Methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-yl})amine (CAS No. 2228421-02-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for neurodegenerative diseases and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-yl})amine is composed of a pyrazole ring, a cyclohexane ring (oxane), and an amine group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrazole ring is known for its bioisosteric properties and ability to form hydrogen bonds, which are crucial for interactions with biological targets. The cyclohexane ring provides conformational flexibility and hydrophobic interactions, while the amine group can participate in various chemical reactions and interactions with proteins.

Several methods have been reported for the synthesis of methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-yl})amine. One common approach involves the reaction of 1-methylpyrazole with an appropriate aldehyde or ketone in the presence of a base. The resulting intermediate is then subjected to reductive amination to introduce the amine group. Another method involves the coupling of a pyrazole derivative with an amino alcohol followed by methylation. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The biological activities of methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-yl})amine have been extensively studied in recent years. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are major contributors to neurodegeneration.

In addition to its neuroprotective effects, methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-yl})amine has also shown potential as an anticancer agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of cell cycle progression and the activation of pro-apoptotic pathways. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

Recent advances in computational chemistry and molecular modeling have further enhanced our understanding of the structure-function relationships of methyl({2-1-methyl-3-(oxan-4-y l)-1H-pyrazol -4 - ylpropan - 2 - yl})amine. Molecular dynamics simulations have revealed that the compound can adopt multiple conformations that are favorable for binding to specific protein targets. This information is valuable for rational drug design and optimization.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl({2 - 1 - methyl - 3 - ( oxan - 4 - yl ) - 1 H - pyrazol - 4 - ylpropan - 2 - yl})amine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, methyl({2 - 1 - methyl - 3 - ( oxan - 4 - yl ) - 1 H - pyrazol - 4 - ylpropan - 2 - yl})amine (CAS No. 2228421 - 02 - 9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.